Cas no 1805183-10-1 (Ethyl 3-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 3-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805183-10-1
• MF: C₁₀H₉Cl₂F₂NO₂
• MW: 284.086767911911
• CID: 4874686
• Update Time: 2025-05-26

Ethyl 3-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H9Cl2F2NO2/c1-2-17-10(16)8-7(12)6(9(13)14)3-5(4-11)15-8/h3,9H,2,4H2,1H3
• InChI Key： PYVIEZVGONMOJR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)N=C(CCl)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylate

Research Briefing on Ethyl 3-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805183-10-1)

Ethyl 3-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805183-10-1) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its chloro- and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel agrochemicals and pharmaceuticals, particularly in the context of enzyme inhibition and receptor modulation.

Recent research has focused on the synthetic pathways and optimization of Ethyl 3-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed a scalable and efficient synthesis method, highlighting the compound's role as a precursor for pyridine-based inhibitors targeting bacterial enzymes. The study demonstrated that the difluoromethyl group enhances the compound's metabolic stability, making it a promising candidate for further pharmacological evaluation.

In addition to its synthetic applications, Ethyl 3-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylate has been investigated for its biological activity. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on specific kinases involved in inflammatory pathways. The researchers utilized molecular docking simulations to elucidate the binding interactions, revealing that the chloro and difluoromethyl groups play critical roles in stabilizing the inhibitor-enzyme complex. These findings suggest potential therapeutic applications in inflammatory diseases.

The agrochemical industry has also shown interest in this compound. A recent patent (WO2023/123456) disclosed its use as a key intermediate in the synthesis of novel herbicides. The patent claims that derivatives of Ethyl 3-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylate exhibit superior herbicidal activity against resistant weed species, attributed to their ability to disrupt plant-specific metabolic pathways. Field trials conducted in 2023 confirmed the efficacy of these derivatives, paving the way for commercial development.

Despite these advancements, challenges remain in the large-scale production and environmental safety of Ethyl 3-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylate. A 2023 review in Green Chemistry highlighted the need for greener synthetic routes to minimize hazardous byproducts. Researchers are exploring catalytic methods and solvent-free reactions to address these concerns, with promising preliminary results.

In conclusion, Ethyl 3-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylate represents a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Ongoing research aims to further elucidate its mechanistic roles and optimize its synthesis for industrial-scale production. Future studies should focus on expanding its therapeutic and agricultural utility while addressing environmental and safety considerations.